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Compound of Interest

Compound Name: NU6140

Cat. No.: B1677024

Researchers and drug development professionals handling NU6140 are tasked with the critical
responsibility of its proper disposal to ensure laboratory safety and environmental protection. In
the absence of a specific Safety Data Sheet (SDS) detailing disposal procedures, this guide
provides a comprehensive framework based on general best practices for hazardous chemical
waste management, in accordance with regulatory standards set by the Environmental
Protection Agency (EPA) and the Resource Conservation and Recovery Act (RCRA).

Core Principles of NU6140 Disposal

The proper disposal of NU6140, a potent cyclin-dependent kinase inhibitor, must be
approached with the understanding that it is a potentially hazardous chemical waste. All
laboratory personnel must be trained on hazardous waste management procedures.[1]

Key steps for disposal include:

o Waste Identification and Collection: All materials contaminated with NU6140, including
unused product, solutions, and contaminated labware (e.g., pipette tips, gloves, vials),
should be collected as hazardous waste.

o Container Management: Use only appropriate, chemically compatible containers for waste
storage.[2] Containers must be in good condition, with secure, leak-proof closures.[1] Plastic
is often the preferred material.[3]
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Labeling: Each waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "NU6140," and a clear indication of the associated hazards (e.g.,
"Toxic").[2][4] The date when waste is first added to the container should also be recorded.[3]

Segregation: Store NU6140 waste separately from incompatible materials. A general best
practice is to segregate acids from bases, and oxidizing agents from reducing agents and
organic compounds.[2]

Storage in a Satellite Accumulation Area (SAA): Hazardous waste must be stored in a
designated SAA at or near the point of generation.[2][3][4] The SAA should be a well-
ventilated area.[1]

Disposal Pickup: Contact your institution's Environmental Health and Safety (EH&S)
department to arrange for the pickup and disposal of the hazardous waste.[3] Do not dispose
of NU6140 down the drain or in regular trash.[1]

Quantitative Data and Chemical Properties

Understanding the properties of NU6140 is essential for safe handling and disposal.

Property Value Source
Molecular Weight 422.52 g/mol [5]
Formula C23H30N602 [5]
Appearance White Solid [6]

Soluble in DMSO (up to 30

Solubility mg/ml) and Ethanol (up to 30 [7]
mg/ml).

Storage Desiccate at +4°C. [5]

CAS Number 444723-13-1 [5]

Experimental Workflow for Disposal
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The following diagram illustrates the step-by-step process for the proper disposal of NU6140
waste.
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Figure 1. Procedural workflow for the safe disposal of NU6140 waste.

Spill Management

In the event of a spill, immediately alert personnel in the area. Wearing appropriate Personal
Protective Equipment (PPE), including gloves, lab coat, and safety glasses, is crucial. For a
solid spill, carefully sweep the material to avoid dust generation and place it in a sealed
container for disposal as hazardous waste. For a liquid spill, absorb the material with an inert
absorbent and place it in a sealed container for disposal. The spill area should then be
decontaminated.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
NUG6140, fostering a secure research environment and upholding environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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